Cas no 209527-00-4 (2-Amino-3-(5-chloropyridin-2-yl)propanoic acid;dihydrochloride)

• Product Name: 2-Amino-3-(5-chloropyridin-2-yl)propanoic acid;dihydrochloride
• CAS No: 209527-00-4
• MF: C₈H₁₁Cl₃N₂O₂
• MW: 273.544139146805
• CID: 6306785
• PubChem ID: 137942229
• Update Time: 2025-10-29

2-Amino-3-(5-chloropyridin-2-yl)propanoic acid;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 209527-00-4
• Z3499018105
• 2-Amino-3-(5-chloropyridin-2-yl)propanoic acid;dihydrochloride
• 2-amino-3-(5-chloropyridin-2-yl)propanoic acid dihydrochloride
• EN300-6745381

• Inchi： 1S/C8H9ClN2O2.2ClH/c9-5-1-2-6(11-4-5)3-7(10)8(12)13;;/h1-2,4,7H,3,10H2,(H,12,13);2*1H
• InChI Key： REBIFPOCHWXZNS-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=C1)CC(C(=O)O)N.Cl.Cl

Computed Properties

• Exact Mass: 271.988611g/mol
• Monoisotopic Mass: 271.988611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.2Ų

Additional information on 2-Amino-3-(5-chloropyridin-2-yl)propanoic acid;dihydrochloride

Comprehensive Overview of 2-Amino-3-(5-chloropyridin-2-yl)propanoic acid;dihydrochloride (CAS No. 209527-00-4)

2-Amino-3-(5-chloropyridin-2-yl)propanoic acid;dihydrochloride (CAS No. 209527-00-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to as a chloropyridine derivative, is a key intermediate in the synthesis of various bioactive molecules. Its unique structure, featuring a 5-chloropyridin-2-yl moiety and an amino acid backbone, makes it a versatile building block in medicinal chemistry.

The growing interest in 2-Amino-3-(5-chloropyridin-2-yl)propanoic acid;dihydrochloride is driven by its potential applications in drug discovery, particularly in the development of central nervous system (CNS) therapeutics. Researchers are exploring its role as a precursor for neuroactive compounds, given its structural similarity to naturally occurring amino acids. This aligns with current trends in precision medicine and targeted drug delivery, where customized molecular designs are critical for efficacy.

From a chemical perspective, the dihydrochloride salt form of this compound enhances its solubility and stability, making it more suitable for laboratory and industrial use. The presence of the 5-chloropyridine ring introduces electron-withdrawing properties, which can influence the compound's reactivity in synthetic pathways. This characteristic is particularly valuable in cross-coupling reactions and catalyzed transformations, which are widely employed in modern organic synthesis.

In recent years, the demand for 2-Amino-3-(5-chloropyridin-2-yl)propanoic acid;dihydrochloride has surged due to its relevance in peptide mimetics and enzyme inhibitor design. These applications are at the forefront of biotechnology and pharmaceutical innovation, addressing challenges such as drug resistance and metabolic disorders. The compound's ability to mimic natural substrates makes it a valuable tool for studying protein-ligand interactions and signal transduction pathways.

Another area of interest is the compound's potential role in green chemistry initiatives. Researchers are investigating eco-friendly synthetic routes for 209527-00-4, minimizing waste and energy consumption. This aligns with global efforts to promote sustainable manufacturing practices in the chemical industry. The compound's versatility also extends to material science, where it may contribute to the development of advanced polymers and coatings.

For those seeking high-quality 2-Amino-3-(5-chloropyridin-2-yl)propanoic acid;dihydrochloride, it is essential to consider factors such as purity, storage conditions, and supplier reliability. Proper handling and characterization techniques, including HPLC analysis and spectroscopic methods, are crucial to ensure optimal performance in research applications. As the scientific community continues to explore its potential, this compound remains a focal point in cutting-edge research and industrial applications.